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Compound of Interest

Compound Name: 1-Bromo-2-pentyne

Cat. No.: B134421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1-Bromo-2-pentyne. Adherence to these procedures is critical for

ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromo-2-pentyne is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1][2] It may also cause respiratory irritation.[1][2][3] Inhalation of high concentrations

of vapor may lead to symptoms such as headache, dizziness, tiredness, nausea, and vomiting.

[1][2]

Table 1: Personal Protective Equipment (PPE) for Handling 1-Bromo-2-pentyne
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Protection Type Recommended Equipment
Specifications and
Remarks

Eye Protection
Chemical safety goggles or a

face shield.

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[2] A face

shield is recommended when

there is a significant risk of

splashing.

Hand Protection Chemical-resistant gloves.

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact. While specific

breakthrough times for 1-

Bromo-2-pentyne are not

readily available, gloves made

of neoprene, nitrile, or butyl

rubber are generally

recommended for similar

halogenated hydrocarbons.[4]

Skin and Body Protection

Flame-retardant lab coat,

chemical-resistant apron, and

closed-toe shoes.

A complete suit protecting

against chemicals and flame-

retardant antistatic protective

clothing should be worn for

larger quantities or when there

is a higher risk of exposure.[5]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator with organic vapor

cartridges.

To be used if engineering

controls (e.g., fume hood) are

insufficient or during

emergency situations. For

small-scale laboratory use, a

half mask with a valve filter

(EN405) or a half mask

(EN140) with an appropriate

filter is recommended.[1]
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Quantitative Data
Table 2: Physical and Chemical Properties of 1-Bromo-2-pentyne

Property Value

Molecular Formula C5H7Br[3]

Molar Mass 147.01 g/mol [3]

Appearance Colorless to Yellow-Green Liquid[2]

Density 1.438 g/mL at 25 °C[3]

Boiling Point 93-94 °C / 113 mmHg[3]

Flash Point 36 °C / 96.8 °F[2]

Solubility Miscible with ether.[3]

Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the necessary steps for the safe handling of 1-Bromo-2-pentyne from

preparation to disposal.
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Caption: Workflow for the safe handling of 1-Bromo-2-pentyne.
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Experimental Protocols

a. Preparation:

Don PPE: Before entering the laboratory, put on all required personal protective equipment

as detailed in Table 1.

Work in a Fume Hood: All work with 1-Bromo-2-pentyne must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[4]

Inspect Equipment: Ensure all glassware is free of cracks and contaminants. Use spark-

proof tools and explosion-proof equipment.[1][2]

Grounding: Ground and bond containers when transferring the material to prevent static

discharge.[2][6]

b. Handling:

Dispensing: Use only non-sparking tools when opening and dispensing 1-Bromo-2-pentyne.

[2][6] Keep the container tightly closed when not in use.[2][7]

Heating: Keep away from heat, sparks, open flames, and hot surfaces.[1][2][7] If heating is

required, use a well-controlled heating mantle or oil bath.

Incompatible Materials: Avoid contact with strong oxidizing agents.[2]

c. Cleanup and Disposal:

Decontamination: Decontaminate all glassware and equipment that has come into contact

with 1-Bromo-2-pentyne.

Waste Collection: Collect all waste containing 1-Bromo-2-pentyne in a designated, properly

labeled, and sealed container for halogenated organic waste.

Disposal: Dispose of chemical waste through your institution's Environmental Health and

Safety (EHS) office, following all local, regional, and national regulations.[2] Do not empty

into drains.[2]
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Post-Handling: After work is complete, remove and wash contaminated clothing and gloves

before reuse. Wash hands thoroughly with soap and water.[1]

Emergency Procedures
Skin Contact: Immediately take off all contaminated clothing.[1] Rinse skin with plenty of

water for at least 15 minutes.[1] If skin irritation occurs, seek medical attention.[1]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.[1]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1] If you

feel unwell, call a POISON CENTER or doctor.[1]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[1] Do not induce

vomiting. Seek immediate medical attention.

Spill: Remove all sources of ignition.[1] Soak up with inert absorbent material and place in a

suitable, closed container for disposal.[1] Use spark-proof tools and explosion-proof

equipment.[1]

Fire: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam to

extinguish.[1][2] Water mist may be used to cool closed containers.[1][2] Vapors may form

explosive mixtures with air and can travel to a source of ignition and flash back.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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